Cas no 5986-49-2 (Palustrol (Ledum))

• Product Name: Palustrol (Ledum)
• CAS No: 5986-49-2
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• MDL: MFCD17214907
• CID: 372371
• PubChem ID: 110745
• Update Time: 2025-04-19

Palustrol (Ledum) Chemical and Physical Properties

Names and Identifiers

• Palustrol (Ledum)
• (-)(1aR)-4at-Hydroxy-1.1.4ξ.7t-tetramethyl-(1arH.7atH.7bcH)-decahydro-1H-cycloprop[e]azulen
• PALUSTROL
• 1-Aromadendranol
• [ "1-Aromadendranol" ]
• 1,1,4,7-Tetramethyldecahydro-4ah-cyclopropa[e]azulen-4a-ol #
• 4aH-Cycloprop[e]azulen-4a-ol, decahydro-1,1,4,7-tetramethyl-, [1aR-(1a.alpha.,4.beta.,4a.beta.,7.alpha.,7a.beta.,7b.alpha.)]-
• 5986-49-2
• SCHEMBL14034257
• QWRTXOOFEHOROQ-UHFFFAOYSA-N
• 4aH-Cycloprop(e)azulen-4a-ol, decahydro-1,1,4,7-tetramethyl-, (1aR-(1aalpha,4beta,4abeta,7alpha,7abeta,7balpha))-
• 4aH-Cycloprop[e]azulen-4a-ol, decahydro-1,1,4,7-tetramethyl-
• (+)-palustrol
• 1,1,4,7-tetramethyl-2,3,4,5,6,7,7a,7b-octahydro-1aH-cyclopropa[h]azulen-4a-ol
• Diepi-palustrol
• (1aR,4S,4aS,7R,7aS,7bR)-1,1,4,7-Tetramethyldecahydro-1H-cyclopropa[e]azulen-4a-ol
• 1,1,4,7-Tetramethyldecahydro-4ah-cyclopropa[e]azulen-4a-ol
• NS00067892
• DTXSID20975261
• 4aH-Cycloprop[e]azulen-4a-ol, decahydro-1,1,4,7-tetramethyl-, (1aR,4S,4aS,7R,7aS,7bR)-
• Q67880165
• AKOS028109719
• (1aS,4R,4aR,7S,7aR,7bS)-1,1,4,7-tetramethyl-2,3,4,5,6,7,7a,7b-octahydro-1aH-cyclopropa(h)azulen-4a-ol
• 4aH-Cycloprop(e)azulen-4a-ol, decahydro-1,1,4,7-tetramethyl-
• DA-66468
• 1,1,4,7-tetramethyl-2,3,4,5,6,7,7a,7b-octahydro-1aH-cyclopropa(h)azulen-4a-ol
• (1aS,4R,4aR,7S,7aR,7bS)-1,1,4,7-tetramethyl-2,3,4,5,6,7,7a,7b-octahydro-1aH-cyclopropa[h]azulen-4a-ol
• 4aH-Cycloprop(e)azulen-4a-ol, decahydro-1,1,4,7-tetramethyl-, (1aR,4S,4aS,7R,7aS,7bR)-
• 1,1,4,7-tetramethyl-octahydro-1aH-cyclopropa[e]azulen-4a-ol
• (1aR,4S,4aS,7R,7aS,7bR)-1,1,4,7-Tetramethyldecahydro-1H-cyclopropa(e)azulen-4a-ol

• MDL： MFCD17214907
• Inchi： 1S/C15H26O/c1-9-7-8-15(16)10(2)5-6-11-13(12(9)15)14(11,3)4/h9-13,16H,5-8H2,1-4H3
• InChI Key： QWRTXOOFEHOROQ-UHFFFAOYSA-N
• SMILES： OC12CCC(C)C1C1C(CCC2C)C1(C)C

Computed Properties

• Exact Mass: 222.19800
• Monoisotopic Mass: 222.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.0±0.1 g/cm3
• Boiling Point: 293.7±8.0 °C at 760 mmHg
• Flash Point: 123.0±10.9 °C
• PSA: 20.23000
• LogP: 3.46570
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Palustrol (Ledum) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids 5,10-cycloaromadendrane sesquiterpenoids